Cas no 2229111-52-6 (tert-butyl N-2-(1-formylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(1-formylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2229111-52-6
• MF: C₁₆H₁₈F₃NO₃
• MW: 329.314235210419
• CID: 6166139
• PubChem ID: 165713831
• Update Time: 2025-05-20

tert-butyl N-2-(1-formylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-formylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate
• tert-butyl N-[2-(1-formylcyclopropyl)-5-(trifluoromethyl)phenyl]carbamate
• 2229111-52-6
• EN300-1899678

• Inchi： 1S/C16H18F3NO3/c1-14(2,3)23-13(22)20-12-8-10(16(17,18)19)4-5-11(12)15(9-21)6-7-15/h4-5,8-9H,6-7H2,1-3H3,(H,20,22)
• InChI Key： IFJWDBYNLCWZOT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1(C=O)CC1)(F)F

Computed Properties

• Exact Mass: 329.12387792g/mol
• Monoisotopic Mass: 329.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(1-formylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate

Introduction to tert-butyl N-2-(1-formylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229111-52-6)

Tert-butyl N-2-(1-formylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229111-52-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, combines a tert-butyl group, a 1-formylcyclopropyl moiety, and a trifluoromethylphenylcarbamate backbone, making it a versatile intermediate in synthetic chemistry. The presence of these functional groups not only enhances its reactivity but also opens up numerous possibilities for further derivatization and application in drug discovery.

The CAS number 2229111-52-6 provides a unique identifier for this compound, ensuring precise classification and retrieval in scientific databases. This numbering system is crucial for researchers who need to verify the authenticity and purity of chemical substances, particularly in industrial and academic settings. The compound’s molecular formula, C₁₅H₁₃F₃NO₄, reflects its complex composition, which includes carbon, hydrogen, fluorine, nitrogen, and oxygen atoms arranged in a specific geometric configuration.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds due to their enhanced metabolic stability and binding affinity to biological targets. The trifluoromethyl group in tert-butyl N-2-(1-formylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate is particularly noteworthy, as it is known to improve the pharmacokinetic properties of molecules. This feature has made such compounds attractive candidates for developing novel therapeutic agents with improved efficacy and reduced side effects.

The 1-formylcyclopropyl substituent introduces a reactive aldehyde group, which can participate in various condensation reactions, such as Schiff base formation or condensation with amines to yield imines or amides. This reactivity makes the compound a valuable building block for constructing more complex molecules. Additionally, the tert-butyl group provides steric hindrance, which can influence the conformation and binding properties of the molecule when incorporated into larger scaffolds.

In the context of drug development, the synthesis of carbamate derivatives has been extensively studied due to their role as bioactive molecules. The carbamate functional group in this compound is known to exhibit pharmacological activity across multiple therapeutic areas, including anti-inflammatory, analgesic, and antimicrobial applications. Researchers have been exploring ways to optimize carbamate-based structures to enhance their biological activity while minimizing toxicity.

One of the most exciting aspects of tert-butyl N-2-(1-formylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate is its potential as a precursor for developing novel agrochemicals. The combination of fluorine-containing aromatic rings and carbamate moieties is often associated with compounds that exhibit potent pest control properties. Recent studies have demonstrated that such structural motifs can interfere with essential biological pathways in pests while maintaining low toxicity to non-target organisms.

The synthesis of this compound typically involves multi-step organic reactions, including formylation, carbamoylation, and protection-deprotection strategies to achieve the desired purity and yield. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex cyclopropyl ring system efficiently. These methods not only improve the overall efficiency of the synthesis but also allow for greater control over regioselectivity and stereoselectivity.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of this compound with potential biological targets. The presence of both hydrophobic aromatic rings and polar functional groups suggests that it may interact with proteins or enzymes through multiple binding modes. Such insights are crucial for rational drug design and optimization efforts aimed at improving target engagement and therapeutic efficacy.

The agrochemical industry has shown particular interest in fluorinated phenolic derivatives due to their broad-spectrum activity against various pests. The structural features of tert-butyl N-2-(1-formylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate align well with these requirements, making it a promising candidate for further development into commercialized products. Field trials are currently underway to evaluate its efficacy against key agricultural pests while assessing environmental impact parameters such as biodegradability and persistence.

In conclusion,tert-butyl N-2-(1-formylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229111-52-6) represents an intriguing compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features—combining reactive functional groups like aldehydes and carboxamides with electron-withdrawing trifluoromethyl groups—make it a valuable intermediate for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for this compound,CAS No 2229111-52-6 will undoubtedly play a crucial role in advancing our understanding of medicinal chemistry and sustainable agriculture.